Cas no 127852-33-9 (2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol)

2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol structure

127852-33-9 structure

Product Name:2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol

CAS No:127852-33-9

MF:C₇H₁₅NO₄

MW:177.198302507401

CID:2005754

PubChem ID:10986823

Update Time:2025-04-21

2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol Chemical and Physical Properties

Names and Identifiers

- 2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol
- alpha-7-deoxyhomomannojirimycin
- (2R,3R,4R,5R,6R)-2-(Hydroxymethyl)-6-methyl-3,4,5-piperidinetriol
- SCHEMBL15599046
- 127852-33-9
- DTXSID701168640
- Inchi： 1S/C7H15NO4/c1-3-5(10)7(12)6(11)4(2-9)8-3/h3-12H,2H2,1H3
- InChI Key： ZEWFPWKROPWRKE-UHFFFAOYSA-N
- SMILES： CC1C(O)C(O)C(O)C(CO)N1

Computed Properties

Exact Mass: 177.10010796Da
Monoisotopic Mass: 177.10010796Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 93Å²

2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol Related Literature

1. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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